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Introduction: The Subtle Isomeric Distinction with
Profound Biological Implications
In the landscape of medicinal chemistry, heterocyclic compounds are a cornerstone of drug

discovery, offering a rich scaffold for therapeutic innovation. Among these, the five-membered

aromatic heterocycles, oxazole and its isomer isoxazole, have garnered significant attention.[1]

[2] Both possess a nitrogen and an oxygen atom within their core structure, yet the seemingly

subtle difference in their arrangement—1,3- in oxazoles and 1,2- in isoxazoles—gives rise to

distinct electronic and physicochemical properties.[1][2] This isomeric variance can profoundly

influence their interactions with biological targets, leading to a diverse and often distinct

spectrum of pharmacological activities.[1][3]

This guide provides an in-depth, objective comparison of the biological activities of oxazole and

isoxazole isomers, grounded in experimental data. We will delve into their synthesis,

comparative biological profiles, and the underlying mechanisms of action, offering researchers,

scientists, and drug development professionals a comprehensive resource to inform their own

investigations. Our narrative is built upon the pillars of scientific integrity, explaining the
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causality behind experimental choices and ensuring that the described protocols are self-

validating systems.

Comparative Analysis of Biological Activities: A
Data-Driven Overview
The isomeric difference between the oxazole and isoxazole rings can lead to significant

variations in their biological activity. The choice between these scaffolds in drug design is

nuanced and often dictated by the specific therapeutic target and desired pharmacological

profile.[1] Isoxazoles, being weaker bases with a larger dipole moment, may present

advantages in certain biological contexts.[1] The following sections and tables summarize

available quantitative data from studies that have directly or indirectly compared the biological

activities of oxazole and isoxazole derivatives.

Anticancer Activity
Both oxazole and isoxazole derivatives have demonstrated potent anticancer activities through

various mechanisms, including the inhibition of critical cellular pathways.[4][5] Oxazole

derivatives are known to inhibit targets such as STAT3 and tubulin, leading to apoptosis in

cancer cells.[4] Isoxazole derivatives, on the other hand, have been shown to induce apoptosis

and inhibit aromatase, tubulin polymerization, and topoisomerases.[5]

While direct head-to-head comparisons of isomeric pairs are limited in the literature, the

available data suggests that the choice of the oxazole or isoxazole scaffold can significantly

impact cytotoxicity.

Table 1: Comparative Anticancer Activity of Oxazole and Isoxazole Derivatives
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Compound Class Cancer Cell Line IC50 (µM) Reference

Isoxazole-Oxazole

Hybrid

Human colon

carcinoma (HCT116)

Not specified, but

showed significant

activity

[6]

Isoxazole-Oxazole

Hybrid

Human breast

adenocarcinoma

(MCF-7)

Not specified, but

showed significant

activity

[6]

Isoxazole-Oxazole

Hybrid

Human lung

carcinoma (A549)

Not specified, but

showed significant

activity

[6]

Note: Specific IC50 values for a direct comparison of simple oxazole versus isoxazole isomers

are not readily available in the reviewed literature. The table reflects data on hybrid molecules

containing both moieties, indicating their potential in anticancer research.

Antimicrobial and Antifungal Activity
The oxazole and isoxazole cores are present in numerous compounds with significant

antibacterial and antifungal properties.[3][7] The structural variations between the isomers

influence their ability to penetrate microbial cell walls and interact with intracellular targets.

A study on isoxazole-oxazole hybrids provided specific minimum inhibitory concentration (MIC)

values against various bacterial strains, demonstrating the potent antimicrobial activity of

molecules containing both isomeric scaffolds.[3]

Table 2: Comparative Antibacterial Activity of Isoxazole-Oxazole Hybrids
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Compound Bacterial Strain MIC (µg/mL) Reference

Isoxazole-Oxazole

Hybrid 18a
E. coli 128 [3]

Isoxazole-Oxazole

Hybrid 18b
E. coli 128 [3]

Isoxazole-Oxazole

Hybrid 18c
E. coli 128 [3]

Isoxazole-Oxazole

Hybrid 18a
S. pyogenes 0.50 [3]

Isoxazole-Oxazole

Hybrid 18a
S. pneumoniae 0.13 [3]

Isoxazole-Oxazole

Hybrid 18b
S. pneumoniae 0.13 [3]

Isoxazole-Oxazole

Hybrid 18c
H. influenzae 0.13 [3]

Anti-inflammatory Activity
Both oxazole and isoxazole derivatives have been investigated for their anti-inflammatory

properties, often through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[8] The

differential electronic distribution in the isomeric rings can affect their binding affinity and

selectivity for such targets.

Enzyme Inhibition
A direct comparative study of biaryl ureas containing 3-phenylisoxazole and 5-phenyloxazole

moieties as inhibitors of diacylglycerol acyltransferase 1 (DGAT1) highlighted the superior

potency of the isoxazole analogs.[9]

Table 3: Comparative DGAT1 Inhibitory Activity
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Compound Class
Lead Compound
Example

IC50 (nM) Reference

3-Phenylisoxazole

Analogs
Compound 40a 64 [9]

5-Phenyloxazole

Analogs
- >1000 [9]

Mechanisms of Action: A Glimpse into Cellular
Signaling
The biological effects of oxazole and isoxazole derivatives are underpinned by their interaction

with specific cellular signaling pathways. Understanding these mechanisms is crucial for

rational drug design and development.

STAT3 Signaling Pathway Inhibition by Oxazole
Derivatives
The Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein that,

when constitutively activated, promotes tumor cell proliferation, survival, and angiogenesis.

Certain oxazole-based compounds have been identified as potent inhibitors of STAT3

signaling.
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Caption: STAT3 signaling pathway and its inhibition by oxazole derivatives.
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COX-2 Signaling Pathway and its Potential Modulation
Cyclooxygenase-2 (COX-2) is an enzyme that plays a key role in inflammation and has been

implicated in the progression of some cancers.[5][10] Both oxazole and isoxazole derivatives

have been explored as COX-2 inhibitors.[8]
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Caption: The COX-2 signaling pathway and its inhibition.

Synthesis of Oxazole Isomers: Key Methodologies
The synthesis of oxazole and isoxazole derivatives is a well-established field, with several

named reactions providing efficient routes to these heterocyclic cores. The choice of synthetic

strategy is crucial as it dictates the substitution patterns and, ultimately, the biological activity of

the final compounds.

Synthesis of 1,3-Oxazoles
Two of the most common methods for synthesizing the 1,3-oxazole ring are the Robinson-

Gabriel synthesis and the Van Leusen oxazole synthesis.

This method involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring.[4]

[11]
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 + 
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Caption: Workflow for the Robinson-Gabriel synthesis of 1,3-oxazoles.

This reaction provides a versatile route to 5-substituted oxazoles from aldehydes and

tosylmethyl isocyanide (TosMIC).[12][13]
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Caption: Workflow for the Van Leusen synthesis of 1,3-oxazoles.

Synthesis of 1,2-Oxazoles (Isoxazoles)
The most prevalent method for constructing the isoxazole ring is through a 1,3-dipolar

cycloaddition reaction.[14][15]

This reaction typically involves the cycloaddition of a nitrile oxide with an alkyne to form the

isoxazole ring.[14][15]
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 + 
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Caption: General scheme for the 1,3-dipolar cycloaddition synthesis of isoxazoles.

Experimental Protocols: A Guide to Biological
Evaluation
To ensure the reproducibility and validity of biological data, standardized experimental

protocols are paramount. The following are detailed, step-by-step methodologies for key

assays used to evaluate the biological activity of oxazole isomers.

Cytotoxicity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which serves as an indicator of cell viability,

proliferation, and cytotoxicity.[16][17]

Protocol:

Cell Seeding:
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Culture cancer cells to ~80% confluency.

Trypsinize and resuspend cells in fresh culture medium.

Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.

Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for

cell attachment.[16]

Compound Treatment:

Prepare a stock solution of the test compound (oxazole or isoxazole derivative) in a

suitable solvent (e.g., DMSO).

Prepare serial dilutions of the compound in culture medium to achieve the desired final

concentrations.

Remove the old medium from the wells and add 100 µL of the medium containing the test

compound. Include vehicle control (medium with the same concentration of solvent) and

untreated control wells.

Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.[16]

MTT Addition and Incubation:

Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

Add 10 µL of the MTT solution to each well.[17]

Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[17]

Formazan Solubilization and Absorbance Reading:

Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M

HCl) to each well.[17]

Mix gently on an orbital shaker for 15 minutes to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.[17]
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Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot the percentage of viability against the compound concentration and determine the

IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing: Broth Microdilution
Method
The broth microdilution method is a widely used technique to determine the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent against a specific microorganism.[18] Adherence

to Clinical and Laboratory Standards Institute (CLSI) guidelines is recommended for

standardization.

Protocol:

Preparation of Inoculum:

From a fresh culture (18-24 hours) of the test bacterium on an appropriate agar plate,

select 3-5 isolated colonies.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).

Dilute this suspension in the appropriate broth (e.g., Mueller-Hinton Broth) to achieve a

final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of Antimicrobial Dilutions:

Prepare a stock solution of the test compound.

Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using the

appropriate broth to obtain a range of concentrations.

Inoculation and Incubation:
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Inoculate each well containing the antimicrobial dilutions with the standardized bacterial

suspension.

Include a growth control well (broth and inoculum, no compound) and a sterility control

well (broth only).

Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

Determination of MIC:

After incubation, visually inspect the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of the antimicrobial agent that completely inhibits

visible growth of the organism.

Conclusion: A Tale of Two Isomers with Shared
Potential and Unique Promise
The comparative analysis of oxazole and isoxazole isomers reveals a fascinating interplay

between subtle structural variations and significant differences in biological activity. While both

scaffolds are undeniably privileged structures in medicinal chemistry, this guide has illuminated

that the choice between a 1,3- and a 1,2-arrangement of oxygen and nitrogen is a critical

decision in the drug discovery process.

The presented data, though highlighting a need for more direct head-to-head comparative

studies, suggests that isoxazole derivatives may offer advantages in certain therapeutic areas,

such as DGAT1 inhibition. Conversely, the rich body of literature on oxazole-based STAT3

inhibitors underscores the unique potential of this isomer.

It is our hope that this comprehensive guide, with its detailed experimental protocols,

mechanistic insights, and synthesis overviews, will serve as a valuable resource for

researchers in the field. By understanding the nuances of oxazole and isoxazole chemistry and

biology, the scientific community can continue to unlock the full therapeutic potential of these

versatile heterocyclic compounds.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arya, G. C., Kaur, K., & Jaitak, V. (2021). Isoxazole derivatives as anticancer agent: A review
on synthetic strategies, mechanism of action and SAR studies. European Journal of
Medicinal Chemistry, 221, 113511.

Pharma guideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved

from [Link]

Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic
Strategies, Mechanism of Action and SAR Studies. (2021). Bentham Science.
BenchChem. (2025). A Comparative Analysis of the Biological Activities of Oxazole and
Isoxazole Analogs.
Synthesis and biological evaluation of isoxazole, oxazole, and oxadiazole containing
heteroaryl analogs of biaryl ureas as DG
CLYTE Technologies. (2025).
Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of
Action and SAR Studies. (n.d.).
MTT Assay Protocol for Cell Viability and Prolifer
Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf.
ATCC. (n.d.).
BroadPharm. (2022). Protocol for Cell Viability Assays.
BenchChem. (2025).
Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole
Synthesis. (2020). MDPI.
Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole
Synthesis. (2020). PMC.
Therapeutic Potential of Isoxazole-(Iso)oxazole Hybrids: Three Decades of Research.
(2025). [Source not further specified].
Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (n.d.).
[Source not further specified].
Synthesis of Fused Isoxazoles: A Comprehensive Review. (2024). MDPI.
NROChemistry. (n.d.). Van Leusen Reaction.
Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic
Strategies, Mechanism of Action and SAR Studies. (2021). PubMed.
BenchChem. (2025). minimizing byproduct formation in Robinson-Gabriel oxazole synthesis.
5-Iii) Sem 4 | PDF. (n.d.). Scribd.
Robinson–Gabriel synthesis. (n.d.). Wikipedia.
Robinson-Gabriel Synthesis. (n.d.). SynArchive.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.pharmaguideline.com/2011/08/synthesis-reactions-and-medicinal-uses.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A review of isoxazole biological activity and present synthetic techniques. (n.d.). [Source not
further specified].
Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic
Advancements- A Comprehensive Review. (n.d.). [Source not further specified].
Isoxazole synthesis. (n.d.). Organic Chemistry Portal.
Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A
Review. (n.d.). Indian Journal of Pharmaceutical Sciences.
Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary
studies of c
An Overview on Biological Activities of Oxazole, Isoxazoles and 1,2,4-Oxadiazoles
Derivatives. (n.d.). Technion - Israel Institute of Technology.
Van Leusen reaction. (n.d.). Wikipedia.
BenchChem. (2025). Head-to-Head Comparison of Isoxazole and Oxazole Scaffolds in
Medicinal Chemistry.
An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021).
[Source not further specified].
Synthesis and characterization of some novel isoxazoles via chalcone intermedi
Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method
(M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. (n.d.).
PMC.
Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)
Assays Using Broth Microdilution Method. (2023). Protocols.io.
CLSI. (n.d.).
Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney.
(n.d.). [Source not further specified].
Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and
their SAR studies. (n.d.). RSC Publishing.
COX-1 and COX-2 pathways | Download Scientific Diagram. (n.d.).
A comprehensive review on biological activities of oxazole deriv
Novel 1,2,4-Oxadiazole Deriv
CLSI. (n.d.). M07-A8.
Indazole, Pyrazole, and Oxazole Derivatives Targeting Nitric Oxide Synthases and Carbonic
Anhydrases. (2016). PubMed.
A Brief Review on Isoxazole Derivatives as Antibacterial Agents. (n.d.). [Source not further
specified].
Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (n.d.).
[Source not further specified].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CLSI. (n.d.). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas;
Approved Guideline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes
and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC
[pmc.ncbi.nlm.nih.gov]

3. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research |
MDPI [mdpi.com]

4. synarchive.com [synarchive.com]

5. researchgate.net [researchgate.net]

6. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research -
PMC [pmc.ncbi.nlm.nih.gov]

7. ijrrjournal.com [ijrrjournal.com]

8. Robinson-Gabriel Synthesis - Explore the Science & Experts | ideXlab [idexlab.com]

9. Synthesis and biological evaluation of isoxazole, oxazole, and oxadiazole containing
heteroaryl analogs of biaryl ureas as DGAT1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney
- PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole
Synthesis [mdpi.com]

14. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC
Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]

15. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.benchchem.com/product/b3158572?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/79/Head_to_Head_Comparison_of_Isoxazole_and_Oxazole_Scaffolds_in_Medicinal_Chemistry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8981965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8981965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8981965/
https://www.mdpi.com/1422-0067/26/15/7082
https://www.mdpi.com/1422-0067/26/15/7082
https://synarchive.com/named-reactions/robinson-gabriel-synthesis
https://www.researchgate.net/figure/Signaling-pathways-regulating-COX-2-expression-Schematic-diagram-outlining-the-major_fig3_10718318
https://pmc.ncbi.nlm.nih.gov/articles/PMC12345956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12345956/
https://www.ijrrjournal.com/IJRR_Vol.9_Issue.9_Sep2022/IJRR35.pdf
https://www.idexlab.com/openisme/topic-robinson-gabriel-synthesis/
https://pubmed.ncbi.nlm.nih.gov/22683241/
https://pubmed.ncbi.nlm.nih.gov/22683241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://www.researchgate.net/figure/The-schematic-representation-of-the-STAT3-signaling-pathway_fig1_342154715
https://www.researchgate.net/figure/Schematic-Diagram-of-NF-kB-Activation-Activation-of-NF-kB-involves-the-phosphorylation_fig1_14124141
https://www.mdpi.com/1420-3049/25/7/1594
https://www.mdpi.com/1420-3049/25/7/1594
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra04624a
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra04624a
https://en.wikipedia.org/wiki/1,3-Dipolar_cycloaddition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Van Leusen Oxazole Synthesis [organic-chemistry.org]

17. researchgate.net [researchgate.net]

18. STAT3 pathway in cancers: Past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Comparative Biological
Activities of Oxazole Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3158572/docs#a-technical-guide-to-the-comparative-
biological-activities-of-oxazole-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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